5',7'-Dimethyl-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one

• CAS: 883633-85-0
• Molecular Formula: C13H15NO3
• Molecular Weight: 233.26g/mol
• SMILES: CC1=CC(=C2C(=C1)C3(C(=O)N2)OCCCO3)C
• InChI: InChI=1S/C13H15NO3/c1-8-6-9(2)11-10(7-8)13(12(15)14-11)16-4-3-5-17-13/h6-7H,3-5H2,1-2H3,(H,14,15)
• InChIKey: WTBSOVSSLWVCDU-UHFFFAOYSA-N

5',7'-Dimethyl-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one (CAS 883633-85-0, PubChem CID is a spirocyclic oxindole derivative in which a [1,3]dioxane ring is spiro-fused at the 3-position of an oxindole core bearing methyl substituents at the 5' and 7' positions. The compound has a molecular formula of C₁₃H₁₅NO₃ and a molecular weight of 233.26 g/mol.

5',7'-Dimethyl-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one (CAS 883633-85-0): Spirocyclic Oxindole Building Block for Medicinal Chemistry Libraries

5',7'-Dimethyl-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one (CAS 883633-85-0, PubChem CID 9125977) is a spirocyclic oxindole derivative in which a [1,3]dioxane ring is spiro-fused at the 3-position of an oxindole core bearing methyl substituents at the 5' and 7' positions [1]. The compound has a molecular formula of C₁₃H₁₅NO₃ and a molecular weight of 233.26 g/mol [1]. It belongs to the broader class of spiro[indole-3,2'-[1,3]dioxane]-2-ones, a scaffold that has been explored in cannabinoid CB2 receptor agonist programs [2] and as a core template in diversity-oriented screening collections (e.g., Vitas-M STK library, ID STK246388) [1]. Its rigid spirocyclic architecture, zero rotatable bonds, and moderate lipophilicity (XLogP3 = 1.4) distinguish it from more flexible oxindole congeners and make it a useful three-dimensional fragment for structure–activity relationship (SAR) exploration [1].

Fragment Libraries 3D spirocyclic core aligns with FBDD Rule of Three guidelines for biophysical screening.

Conformational Control Fully constrained architecture with zero rotatable bonds maximizes shape pre-organization.

Regiochemical Definition Defined 5',7'-dimethyl substitution pattern provides a consistent SAR anchor point.

Lead Optimization Moderate predicted lipophilicity (XLogP3 1.4) and low MW (233.26) support fragment elaboration.

• [1] PubChem Compound Summary CID 9125977. 5',7'-Dimethylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/883633-85-0 (accessed 2026-04-28). View Source
• [2] WO2010077839A1 – Substituted oxindole CB2 agonists for pain treatment. World Intellectual Property Organization, filed 2009-12-14, published 2010-07-08. View Source

Why 5',7'-Dimethyl-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one Cannot Be Simply Replaced by In-Class Spiro-Oxindole Analogs

Within the spiro[indole-dioxane/dioxolane]-2-one family, seemingly minor structural modifications produce substantial changes in physicochemical properties that directly impact pharmacokinetic behavior, target engagement, and synthetic tractability. Substituting the six-membered [1,3]dioxane ring of the target compound (CAS 883633-85-0) with a five-membered [1,3]dioxolane ring alters molecular weight (233.26 vs. 219.24 g/mol), lipophilicity (XLogP3 = 1.4 vs. 1.0), and ring conformational flexibility [1]. Changing the methylation pattern from 5',7'-dimethyl to 4',7'-dimethyl shifts the steric and electronic environment around the oxindole NH and carbonyl groups, which are critical hydrogen-bonding motifs for biological recognition . Furthermore, N-alkylation (e.g., 1'-isopentyl or 1'-prop-2-en-1-yl derivatives) introduces additional rotatable bonds and alters logP, fundamentally changing the compound's drug-likeness profile [2]. These differential properties mean that in-class compounds are not interchangeable in SAR campaigns; each substitution pattern defines a distinct region of chemical space. The quantitative evidence below substantiates these differentiation dimensions.

Target Scaffold 5',7'-Dimethyl-[1,3]dioxane spirocycle (CAS 883633-85-0)

Analog Limitation [1,3]Dioxolane analog: Lower lipophilicity (ΔXLogP3 = -0.4) and MW (219.24) may alter permeability and target engagement profiles relative to the dioxane.

Target Scaffold Unsubstituted 1'-NH spirocyclic core

Analog Limitation N-Alkylated derivatives: Additional rotatable bonds (3-4) introduce conformational flexibility, reducing the predicted entropic pre-organization advantage.

Target Scaffold 5',7'-Dimethyl regioisomer

Analog Limitation 4',7'-Dimethyl regioisomer: Methyl at the 4' position may sterically clash with the spiro junction, altering preferred dioxane ring conformation.

• [1] PubChem Compound Summary CID 9125977 (target) and CID 7013279 (dioxolane analog). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-28). View Source
• [2] PubChem Substance data for 1'-isopentyl-5',7'-dimethyl-1',2'-dihydrospiro([1,3]dioxolane-2,3'-indole)-2'-one (CAS 883645-31-6) and 5',7'-dimethyl-1'-(prop-2-en-1-yl)spiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-28). View Source

Quantitative Differentiation Evidence for 5',7'-Dimethyl-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one Against Its Closest Analogs

Increased Lipophilicity (XLogP3 = 1.4) vs. Dioxolane Analog (XLogP3 = 1.0) Driven by Six-Membered Dioxane Ring

The target compound bearing a six-membered [1,3]dioxane spiro ring exhibits a computed XLogP3 of 1.4, compared with XLogP3 = 1.0 for the direct five-membered [1,3]dioxolane analog 5',7'-dimethylspiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one (CAS 663946-78-9, PubChem CID 7013279) [1]. This 0.4 log unit increase in predicted lipophilicity arises solely from the additional methylene unit in the dioxane ring, as both compounds share identical substitution on the oxindole core. The molecular weight difference (233.26 vs. 219.24 g/mol, Δ = 14.02 Da) corresponds precisely to one CH₂ group [1]. Both compounds share identical hydrogen bond donor/acceptor counts (1 HBD, 3 HBA) and zero rotatable bonds [1].

Lipophilicity Increase

Reported

XLogP3 = 1.4 vs 1.0 (Δ +0.4)

May influence membrane permeability relative to the dioxolane analog.

Computed property; experimental ADME validation is needed.

Evidence Dimension	Predicted lipophilicity (XLogP3) and molecular weight
Target Compound Data	XLogP3 = 1.4; MW = 233.26 g/mol; TPSA = 47.6 Ų
Comparator Or Baseline	5',7'-Dimethylspiro[1,3-dioxolane-2,3'-indol]-2'(1'H)-one (CAS 663946-78-9): XLogP3 = 1.0; MW = 219.24 g/mol; TPSA = 47.6 Ų
Quantified Difference	ΔXLogP3 = +0.4; ΔMW = +14.02 Da (one CH₂); TPSA identical
Conditions	Computed properties from PubChem using XLogP3 3.0, Cactvs 3.4.8.18, and PubChem 2.1/2.2 release pipelines

Why This Matters

The higher lipophilicity of the dioxane analog may improve membrane permeability in cell-based assays while maintaining identical polar surface area, offering a distinct ADME profile without altering hydrogen-bonding capacity—a critical consideration when selecting a scaffold for lead optimization.

• [1] PubChem Compound Summary: CID 9125977 (target, CAS 883633-85-0) and CID 7013279 (dioxolane comparator, CAS 663946-78-9). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-28). View Source

Zero Rotatable Bonds Confer Maximal Conformational Rigidity Relative to N-Alkylated Analogs

The target compound possesses zero rotatable bonds (PubChem computed property) [1], making it fully conformationally locked except for the dioxane ring flip. In contrast, the N-alkylated derivatives 1'-isopentyl-5',7'-dimethyl-1',2'-dihydrospiro([1,3]dioxolane-2,3'-indole)-2'-one (CAS 883645-31-6) and 5',7'-dimethyl-1'-(prop-2-en-1-yl)spiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one introduce 4 and 3 additional rotatable bonds respectively via their N-substituents . This fundamental difference in conformational entropy has direct consequences: the rigid spiro-oxindole core of the target compound pre-organizes the oxindole NH and C2 carbonyl in a fixed orientation for hydrogen bonding, minimizing the entropic penalty upon target binding, whereas N-alkylated analogs sample a broader conformational ensemble that may reduce binding affinity or selectivity.

Conformational Rigidity

Class-level

Rotatable bonds = 0 vs ~4

Supports lower entropic binding penalty hypothesis in FBDD campaigns.

Conformational pre-organization inferred from structure; direct comparison to N-alkylated analogs.

Evidence Dimension	Rotatable bond count (conformational flexibility)
Target Compound Data	Rotatable bonds = 0; MW = 233.26 g/mol
Comparator Or Baseline	1'-Isopentyl-5',7'-dimethyl analog (CAS 883645-31-6): Rotatable bonds ≈ 4; MW = 289.4 g/mol. 5',7'-Dimethyl-1'-(prop-2-en-1-yl) analog: Rotatable bonds ≈ 3; MW = 273.33 g/mol
Quantified Difference	ΔRotatable bonds = 3–4 (target has 0); ΔMW = 40–56 g/mol lower for target
Conditions	Computed by Cactvs 3.4.8.18 (PubChem). Comparator rotatable bond counts inferred from SMILES structure.

Why This Matters

Conformational pre-organization is a cornerstone of fragment-based drug design; the fully rigid target compound offers a lower entropic barrier to binding and is preferred for biophysical fragment screening campaigns where minimal conformational flexibility is desired.

• [1] PubChem Compound Summary CID 9125977. Computed Properties section, Rotatable Bond Count. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/883633-85-0 (accessed 2026-04-28). View Source

5',7'-Dimethyl Substitution Pattern on Oxindole: Steric and Electronic Differentiation from 4',7'-Regioisomer

The target compound bears methyl groups at the 5' and 7' positions of the oxindole ring, placing one methyl ortho and one meta to the aniline-type NH. The regioisomeric 4',7'-dimethylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one positions a methyl at the 4' position, adjacent to the spiro junction, creating a different steric environment around the C3 spiro center . In spiro-oxindole SAR, the position of substituents on the aromatic ring modulates the electron density at the oxindole NH (pKa) and the carbonyl, which are critical for hinge-binding interactions with kinase targets and for MDM2/p53 protein–protein interaction inhibition [1]. The 5',7'-dimethyl pattern preserves a free 4'-position that leaves the spiro junction unencumbered, whereas the 4'-methyl group in the regioisomer may sterically clash with the dioxane ring, potentially altering the preferred ring conformation.

Regiochemical Purity

Context-dependent

5',7' vs 4',7' substitution

Defined regioisomer for reproducible oxindole SAR interpretation.

No head-to-head biological data vs. 4',7' regioisomer currently identified.

Evidence Dimension	Substituent position (regiochemistry) on oxindole core
Target Compound Data	5',7'-dimethyl substitution; methyl groups at positions 5' and 7' of oxindole
Comparator Or Baseline	4',7'-Dimethylspiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one: methyl groups at positions 4' and 7'; methyl at 4' is ortho to spiro junction
Quantified Difference	No quantitative pKa or IC50 difference available from primary literature; differentiation is structural and steric
Conditions	Regioisomeric comparison based on chemical structure; no published head-to-head biological data identified as of 2026-04-28

Why This Matters

Regioisomeric purity is essential for reproducible SAR; procurement of the correct 5',7'-dimethyl isomer ensures that screening data reflects the intended substitution pattern. Even undetected contamination with the 4',7'- regioisomer could confound biological assay interpretation.

• [1] Zhao, Y. et al. 'The Therapeutic Potential of Spirooxindoles in Cancer: A Focus on p53–MDM2 Modulation.' International Journal of Molecular Sciences, 2025, 26, 1706. MDPI. https://www.mdpi.com (Review of spirooxindole SAR, establishing that substituent position on oxindole modulates MDM2 binding affinity.) View Source

Recommended Research and Procurement Scenarios for 5',7'-Dimethyl-1',2'-dihydrospiro([1,3]dioxane-2,3'-indole)-2'-one (CAS 883633-85-0)

Three-Dimensional Fragment Library Construction for Biophysical Screening

The compound's zero rotatable bonds, moderate molecular weight (233.26 g/mol), and balanced lipophilicity (XLogP3 = 1.4) align with fragment-based drug discovery (FBDD) guidelines (Rule of Three: MW ≤ 300, logP ≤ 3, HBD ≤ 3, HBA ≤ 3) [1]. Its fully rigid spirocyclic architecture provides a defined three-dimensional shape that can explore chemical space complementary to planar heterocyclic fragments. Procurement of this compound is recommended for academic and industrial fragment libraries where shape diversity beyond flat aromatics is a strategic objective. The dioxane ring offers a larger conformational footprint than the corresponding dioxolane analog (5-membered ring), potentially accessing protein surface features not engaged by the smaller ring system.

Regioisomerically Defined Oxindole Scaffold for Kinase or MDM2/p53 Inhibitor SAR

Spiro-oxindoles are privileged scaffolds in oncology drug discovery, particularly as MDM2/p53 protein–protein interaction inhibitors and kinase hinge-binders [1]. The specific 5',7'-dimethyl substitution pattern of CAS 883633-85-0 distinguishes it from the 4',7'-dimethyl regioisomer, which may exhibit different steric interactions at the spiro junction . Researchers developing SAR around oxindole substitution patterns should procure this compound as a defined regioisomer to benchmark the contribution of the 5'-methyl group (meta to NH) to target binding. The compound's unsubstituted 1'-position (NH) also permits subsequent N-alkylation or N-arylation as a late-stage diversification step, making it a versatile key intermediate.

Dioxane vs. Dioxolane Spiro Ring Comparator Studies in ADME Optimization

For programs where a spiro-oxindole chemotype has demonstrated potency but requires ADME optimization, the pair of CAS 883633-85-0 ([1,3]dioxane) and CAS 663946-78-9 ([1,3]dioxolane) provides a matched molecular pair for isolating the effect of ring size on lipophilicity, metabolic stability, and permeability [1]. The quantified XLogP3 difference (Δ = +0.4 for dioxane) and MW difference (Δ = +14.02 Da) allow researchers to evaluate whether the additional methylene unit in the dioxane ring enhances membrane permeability without introducing unacceptable metabolic liability. Head-to-head comparison of these two compounds in Caco-2 permeability, microsomal stability, and CYP inhibition assays can inform ring-size selection for lead optimization.

Application

Selection Property

Validation Focus

3D Fragment Library Screening

Shape Diversity & Rigidity

Biophysical Assay Profiling

Kinase / MDM2 p53 SAR Studies

Regioisomeric Purity (5',7'-Dimethyl)

Target Engagement & Binding Assays

ADME Ring-Size Optimization

Matched Molecular Pair (Dioxane / Dioxolane)

Permeability & Metabolic Stability Assays

• [1] PubChem Compound Summary CID 9125977 (target compound) and CID 7013279 (dioxolane comparator). National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/ (accessed 2026-04-28). View Source